![molecular formula C17H20N2O4 B3037372 4-[4-(Dimethoxymethyl)-2-pyrimidinyl]phenyl butyrate CAS No. 477870-35-2](/img/structure/B3037372.png)
4-[4-(Dimethoxymethyl)-2-pyrimidinyl]phenyl butyrate
Overview
Description
“4-[4-(Dimethoxymethyl)-2-pyrimidinyl]phenyl butyrate” is an organic compound that has attracted considerable research attention due to its potential applications across various fields. It contains a total of 43 atoms; 20 Hydrogen atoms, 17 Carbon atoms, 2 Nitrogen atoms, and 4 Oxygen atoms . The molecular weight of this compound is 316.35 g/mol.
Molecular Structure Analysis
The molecular formula of “4-[4-(Dimethoxymethyl)-2-pyrimidinyl]phenyl butyrate” is C17H20N2O4 . The structure includes a pyrimidine ring attached to a phenyl group via a dimethoxymethyl bridge, and a butyrate ester linked to the phenyl group .Scientific Research Applications
Cancer Research
This compound has been used in the study of pH-sensitive nanomedicines in tumors . It’s involved in the synthesis of a derivative of JQ1, a compound that has shown promise in cancer research .
Organic Solar Cells
The compound has been mentioned in the synthesis and characterization of donor–acceptor semiconducting polymers for organic solar cells . These polymers are crucial for the development of efficient and sustainable energy solutions .
Chemical Synthesis
“4-[4-(Dimethoxymethyl)-2-pyrimidinyl]phenyl butyrate” is a versatile chemical compound used in various chemical syntheses . Its unique blend of chemical properties makes it a valuable asset in research and development .
Pharmaceutical Research
Given its involvement in the synthesis of derivatives of bioactive compounds like JQ1 , it could have potential applications in pharmaceutical research.
Nanotechnology
Its use in the study of pH-sensitive nanomedicines suggests potential applications in the field of nanotechnology, particularly in the design and development of targeted drug delivery systems.
properties
IUPAC Name |
[4-[4-(dimethoxymethyl)pyrimidin-2-yl]phenyl] butanoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4/c1-4-5-15(20)23-13-8-6-12(7-9-13)16-18-11-10-14(19-16)17(21-2)22-3/h6-11,17H,4-5H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DOMSDJKASAUZDT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)OC1=CC=C(C=C1)C2=NC=CC(=N2)C(OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701213813 |
Source
|
| Record name | 4-[4-(Dimethoxymethyl)-2-pyrimidinyl]phenyl butanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701213813 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
46.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24822372 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
4-[4-(Dimethoxymethyl)-2-pyrimidinyl]phenyl butyrate | |
CAS RN |
477870-35-2 |
Source
|
| Record name | 4-[4-(Dimethoxymethyl)-2-pyrimidinyl]phenyl butanoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=477870-35-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-[4-(Dimethoxymethyl)-2-pyrimidinyl]phenyl butanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701213813 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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